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Compound of Interest

Compound Name: 6-Ethyl-2,3-dimethylpyridine

Cat. No.: B074018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and related

physicochemical properties of 6-Ethyl-2,3-dimethylpyridine. It includes experimental

methodologies for molecular weight determination and a visual representation of a common

analytical workflow.

Core Physicochemical Data
The fundamental physicochemical properties of 6-Ethyl-2,3-dimethylpyridine are summarized

below. This data is essential for a variety of research and development applications, including

reaction stoichiometry, analytical method development, and computational modeling.

Property Value Source

Molecular Formula C₉H₁₃N PubChem, NIST

Molecular Weight 135.21 g/mol PubChem

135.2062 NIST

CAS Number 1463-01-0 PubChem, NIST

IUPAC Name 6-ethyl-2,3-dimethylpyridine PubChem

Synonyms Pyridine, 6-ethyl-2,3-dimethyl- PubChem[1], NIST
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Experimental Determination of Molecular Weight
The precise determination of a compound's molecular weight is critical for its identification and

characterization. Mass spectrometry is the definitive technique for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful analytical technique that combines the separation capabilities of gas

chromatography with the detection power of mass spectrometry, making it ideal for the analysis

of volatile compounds like 6-Ethyl-2,3-dimethylpyridine.[2]

Experimental Protocol:

Sample Preparation: A dilute solution of 6-Ethyl-2,3-dimethylpyridine is prepared in a

volatile organic solvent (e.g., dichloromethane or hexane).

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet,

where it is vaporized.[3]

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium

or nitrogen) through a capillary column.[4] The separation of the analyte from other

components is based on its boiling point and interaction with the stationary phase coating the

column.[2][4] The time it takes for the compound to pass through the column is known as its

retention time.[2]

Ionization: As the separated 6-Ethyl-2,3-dimethylpyridine elutes from the GC column, it

enters the mass spectrometer's ion source. Here, it is bombarded with electrons (Electron

Ionization - EI), causing the molecule to lose an electron and form a positively charged

molecular ion (M⁺).

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole),

which separates them based on their mass-to-charge ratio (m/z).[2]

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the intact molecular ion will confirm the molecular

weight of the compound.
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Electrospray Ionization Mass Spectrometry (ESI-MS)
ESI-MS is a soft ionization technique particularly useful for polar molecules, and it can be

coupled with liquid chromatography.

Experimental Protocol:

Sample Preparation: The sample is dissolved in a suitable solvent, typically a mixture of

water and an organic solvent like methanol or acetonitrile, often with a small amount of acid

(e.g., formic acid) to promote protonation.

Infusion/Injection: The sample solution is introduced into the ESI source at a low flow rate.

Ionization: A high voltage is applied to the tip of the capillary, causing the sample to form a

fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets

increases, eventually leading to the formation of gas-phase ions.

Mass Analysis and Detection: The ions are then guided into the mass analyzer and detected

to generate a mass spectrum, similar to the process in GC-MS.

Experimental Workflow Visualization
The following diagram illustrates the typical workflow for the determination of molecular weight

using Gas Chromatography-Mass Spectrometry (GC-MS).
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Caption: Workflow for molecular weight determination using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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